Cas no 861642-00-4 (2-ISOPROPYLDECALINE)

2-ISOPROPYLDECALINE structure
2-ISOPROPYLDECALINE structure
Product Name:2-ISOPROPYLDECALINE
CAS No:861642-00-4
MF:C13H24
MW:180.329664230347
CID:891149
PubChem ID:23559498
Update Time:2025-04-19

2-ISOPROPYLDECALINE Chemical and Physical Properties

Names and Identifiers

    • 2-ISOPROPYLDECALINE
    • 2-Isopropyldecaline500 µg
    • 861642-00-4
    • AKOS006294925
    • 2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
    • Inchi: 1S/C13H24/c1-10(2)12-8-7-11-5-3-4-6-13(11)9-12/h10-13H,3-9H2,1-2H3
    • InChI Key: RIVBBHMGRSGNTJ-UHFFFAOYSA-N
    • SMILES: C12CCCCC1CCC(C(C)C)C2

Computed Properties

  • Exact Mass: 180.18800
  • Monoisotopic Mass: 180.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.24890
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